Cas no 498582-48-2 (1H-Benzimidazole, 2,2'-(1,3-phenylene)bis[5-chloro-)

• Product Name: 1H-Benzimidazole, 2,2'-(1,3-phenylene)bis[5-chloro-
• CAS No: 498582-48-2
• MF: C₂₀H₁₂Cl₂N₄
• MW: 379.242081642151
• CID: 1552151
• Update Time: 2024-08-24

1H-Benzimidazole, 2,2'-(1,3-phenylene)bis[5-chloro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2,2'-(1,3-phenylene)bis[5-chloro- (9CI)
• 1H-Benzimidazole, 2,2'-(1,3-phenylene)bis[5-chloro-

• Inchi： 1S/C20H12Cl2N4/c21-13-4-6-15-17(9-13)25-19(23-15)11-2-1-3-12(8-11)20-24-16-7-5-14(22)10-18(16)26-20/h1-10H,(H,23,25)(H,24,26)
• InChI Key： HGJYKEFHUNIXAN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C(=C1)NC(C1C=CC=C(C3=NC4=CC=C(C=C4N3)Cl)C=1)=N2

Computed Properties

• Exact Mass: 378.04416

Experimental Properties

• Density: 1.485±0.06 g/cm3(Predicted)
• Melting Point: 152 °C (decomp)
• Boiling Point: 678.5±65.0 °C(Predicted)
• PSA: 57.36
• pka: 9.27±0.10(Predicted)